N-ethyl-4-hydroxybenzamide

• CAS: 27522-79-8

Core Science & Biosynthesis

Technical Guide: Synthesis of N-Ethyl-4-Hydroxybenzamide and Bioactive Derivatives

Executive Summary

Target Molecule: N-ethyl-4-hydroxybenzamide (CAS: 27522-79-8) Molecular Formula: C₉H₁₁NO₂ Significance: This benzamide scaffold serves as a critical pharmacophore in the development of histone deacetylase (HDAC) inhibitors, analgesic vanilloids, and antiviral agents (Enterovirus 71 inhibitors).[1]

This technical guide details three distinct synthetic pathways, prioritizing atom economy and process scalability .[1] Unlike generic organic chemistry texts, this document focuses on the specific challenges of the phenolic hydroxyl group—specifically, preventing O-acylation during amide bond formation.

Part 1: Retrosynthetic Analysis & Strategic Disconnection[1]

The synthesis of N-ethyl-4-hydroxybenzamide requires a strategic disconnection of the amide bond (C-N).[1] The primary challenge is the chemoselectivity required to acylate the ethylamine without reacting with the nucleophilic phenol on the ring.

Strategic Pathways

• Path A (Aminolysis): Direct nucleophilic attack of ethylamine on an ester precursor.[1] This is the most robust industrial route as it avoids activating agents.[1]

• Path B (Coupling): Activation of the carboxylic acid using carbodiimides (EDC/HOBt). Ideal for small-scale, high-purity library generation.[1]

• Path C (Acyl Chloride): Requires protection of the phenol (e.g., Acetyl) to prevent polymerization.

Figure 1: Retrosynthetic disconnection showing the two primary starting materials: the free acid and the methyl ester.

Part 2: Synthetic Methodologies

Method A: Direct Aminolysis of Esters (The "Robust" Route)

Best for: Scale-up (>10g), Cost-efficiency, Green Chemistry.[1] Mechanism: Nucleophilic acyl substitution driven by heating and the volatility of the methanol byproduct.

Protocol 1.0: Thermal Aminolysis

Note: This method utilizes methyl 4-hydroxybenzoate.[1][2][3] The phenolic proton is less acidic than the ester is electrophilic under these conditions, minimizing side reactions.

Reagents:

• Methyl 4-hydroxybenzoate (1.0 eq)[1]

• Ethylamine (70% aq.[1] solution or 2.0M in THF) (5.0 eq)

• Solvent: Methanol (optional, reaction can be run neat if amine is aqueous)

Step-by-Step Methodology:

• Charging: In a high-pressure reaction vessel (stainless steel autoclave or heavy-walled glass pressure tube), charge Methyl 4-hydroxybenzoate (15.2 g, 100 mmol).

• Amine Addition: Add Ethylamine (70% aq., 32 mL, ~500 mmol). Excess amine is crucial to drive equilibrium.[1]

• Reaction: Seal the vessel. Heat to 100–120°C for 12 hours.

  • Process Insight: The internal pressure will rise.[1][3] Ensure the vessel is rated for at least 10 bar.[1] The elevated temperature is required to overcome the lower electrophilicity of the ester compared to an acid chloride.

• Monitoring: Monitor by TLC (EtOAc/Hexane 1:1). The starting ester (

  ) should disappear, replaced by the amide ( ).

• Work-up:

  • Cool to room temperature.[1][3][4]

  • Concentrate the mixture under reduced pressure to remove excess ethylamine and methanol.

  • Acidification: The residue will be basic. Suspend in water (50 mL) and adjust pH to ~3-4 using 1M HCl. This ensures the phenol is protonated and precipitates the product.[1]

• Purification: Filter the white precipitate. Recrystallize from Ethanol/Water (1:1).[1]

Yield Expectation: 85–92%

Method B: Carbodiimide Coupling (The "Precision" Route)

Best for: Library synthesis, Derivatives with sensitive groups, Mild conditions. Mechanism: Activation of the carboxylic acid via O-acylisourea formation, intercepted by HOBt to form an active ester, followed by aminolysis.

Protocol 2.0: EDC/HOBt Coupling

Note: This method uses 4-hydroxybenzoic acid.[1][3] The phenol does not require protection because the carbodiimide activates the carboxylic acid (-COOH) selectively over the phenol (-OH) due to pKa differences (COOH pKa ~4.5 vs Phenol pKa ~10).

Reagents:

• 4-Hydroxybenzoic acid (1.38 g, 10 mmol)[1]

• EDC.HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)[1]

• HOBt (Hydroxybenzotriazole) (1.2 eq)

• Ethylamine (2.0M in THF) (1.5 eq)

• DIPEA (Diisopropylethylamine) (3.0 eq)

• Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane)[4]

Step-by-Step Methodology:

• Activation: Dissolve 4-Hydroxybenzoic acid in dry DMF (10 mL) under nitrogen. Add HOBt (1.62 g, 12 mmol) and EDC.HCl (2.30 g, 12 mmol).

  • Critical Step: Stir at 0°C for 30 minutes. This allows the formation of the HOBt-active ester.[1]

• Amine Addition: Add DIPEA (5.2 mL, 30 mmol) followed by Ethylamine solution.

• Reaction: Allow to warm to room temperature and stir for 12–16 hours.

• Quench: Dilute with Ethyl Acetate (100 mL).

• Wash Cycle (Self-Validating Purification):

  • Wash 2x with 1M HCl (Removes unreacted amine and DIPEA).

  • Wash 2x with Sat.[1] NaHCO₃ (Removes unreacted acid and HOBt byproducts).[1]

  • Wash 1x with Brine.[1]

• Isolation: Dry organic layer over MgSO₄, filter, and evaporate.

Yield Expectation: 75–85%

Part 3: Process Workflow & Green Catalysis

Recent advances utilize Boric Acid as a green catalyst for direct amidation, avoiding toxic coupling agents and atom-inefficient leaving groups.[1]

Figure 2: Green chemistry workflow using Boric Acid catalysis. This method relies on azeotropic water removal to drive the equilibrium.

Comparison of Methods

Feature	Method A (Aminolysis)	Method B (EDC Coupling)	Method C (Boric Acid)
Starting Material	Methyl Ester	Free Acid	Free Acid
Reagent Cost	Low	High (EDC/HOBt)	Very Low
Atom Economy	Moderate (Methanol waste)	Low (Urea waste)	High (Water waste only)
Scalability	Excellent	Poor (Cost prohibitive)	Good
Purification	Precipitation/Crystallization	Extraction/Column	Crystallization

Part 4: Derivative Expansion (SAR)

Once the core scaffold is synthesized, derivatives can be generated to explore Structure-Activity Relationships (SAR).[1]

1. Mannich Base Derivatives (Solubility Enhancement): Reaction of the phenolic ring with formaldehyde and a secondary amine.

• Protocol: React N-ethyl-4-hydroxybenzamide with HCHO and Piperidine in Ethanol at reflux.

• Outcome: Adds a basic side chain ortho to the hydroxyl, improving water solubility.

2. O-Alkylation (Ether Derivatives): Targeting the phenolic oxygen.[1]

• Protocol: React with Alkyl Halides (R-X) + K₂CO₃ in Acetone.

• Target: 4-ethoxy-N-ethylbenzamide (Vanilloid analogs).[1]

3. N-Hydroxy Derivatives (HDAC Inhibition): Replacing Ethylamine with Hydroxylamine.[1]

• Protocol: React Methyl 4-hydroxybenzoate with Hydroxylamine hydrochloride + KOH in Methanol.

• Target: N,4-dihydroxybenzamide.[1]

Part 5: Analytical Characterization

To validate the synthesis of N-ethyl-4-hydroxybenzamide, the following spectroscopic data must be confirmed.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)

Shift (δ ppm)	Multiplicity	Integration	Assignment
9.85	Singlet (Broad)	1H	Phenolic -OH
8.20	Triplet (Broad)	1H	Amide -NH
7.75	Doublet (J=8.5 Hz)	2H	Aromatic (Ortho to C=O)
6.80	Doublet (J=8.5 Hz)	2H	Aromatic (Ortho to OH)
3.25	Multiplet/Quartet	2H	N-CH₂-CH₃
1.10	Triplet	3H	N-CH₂-CH₃

Infrared Spectroscopy (IR)

• 3300–3400 cm⁻¹: Broad band (O-H stretch) overlapping with N-H stretch.[1]

• 1630–1650 cm⁻¹: Strong band (Amide I, C=O stretch).

• 1580–1600 cm⁻¹: Aromatic C=C stretch.

References

• Green Synthesis of Amides: Tang, P. (2012).[1] Boric acid catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide.[1] Organic Syntheses, 89, 432.[1]

• Coupling Reagents Review: Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1]

• Industrial Aminolysis: BenchChem Application Notes. (2025).[1][3][5][6] Synthesis and Optimization of 4-Hydroxybenzamide Derivatives.

• Pharmacological Context: Jiao, J., et al. (2009).[1][7] Design, synthesis and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide derivatives as novel histone deacetylase inhibitors. European Journal of Medicinal Chemistry.

Sources

• 1. N-ETHYLBENZAMIDE synthesis - chemicalbook [chemicalbook.com]
• 2. prepchem.com [prepchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GSRS [precision.fda.gov]
• 6. N-ethyl-4-hydroxybenzamide | C9H11NO2 | CID 14746059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Design, synthesis and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) derivatives as novel histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Ethyl-4-Hydroxybenzamide: Physicochemical Profile and Synthetic Utility

This technical guide provides an in-depth analysis of N-ethyl-4-hydroxybenzamide , a structural analogue of the widely used paraben preservatives and a versatile intermediate in medicinal chemistry.

[1]

Content Type: Technical Reference Guide Audience: Medicinal Chemists, Process Development Scientists, and Formulation Engineers Version: 1.0[1]

Executive Summary

N-Ethyl-4-hydroxybenzamide (NEHB) acts as a robust structural scaffold in drug discovery, bridging the gap between labile ester-based preservatives (parabens) and metabolically stable amide pharmacophores.[1] Unlike its ester counterpart (ethyl paraben), NEHB exhibits enhanced hydrolytic stability due to the amide linkage, making it a valuable bioisostere in the design of transient receptor potential (TRP) modulators and kinase inhibitors. This guide outlines its chemical properties, validated synthesis protocols, and structural characterization standards.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

Core Identifiers

Property	Specification
IUPAC Name	N-Ethyl-4-hydroxybenzamide
CAS Registry Number	53914-83-7
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
SMILES	CCNC(=O)C1=CC=C(O)C=C1
PubChem CID	14746059

Physical Constants (Experimental & Predicted)

Parameter	Value	Context/Relevance
Physical State	Solid (Crystalline powder)	Typically isolated as white needles or powder.[1]
Melting Point	160–164 °C (Predicted)	Higher than ethyl paraben (116°C) due to intermolecular H-bonding (Amide II).
LogP (Octanol/Water)	~1.1	Moderate lipophilicity; suggests good membrane permeability (Lipinski compliant).
pKa (Phenolic OH)	9.4 – 9.6	Ionizes at basic pH; affects solubility and extraction protocols.
Solubility	DMSO, Ethanol, Methanol	High solubility in polar aprotic/protic solvents.[1]
Water Solubility	Low (< 1 mg/mL)	Sparingly soluble in neutral water; soluble in dilute NaOH (phenolate formation).

Structural Characterization (Self-Validating Protocols)

To ensure the integrity of synthesized or purchased material, the following spectral signatures must be verified. These data points act as a self-validating system : if your sample does not match these signals, it is likely impure or isomeric (e.g., N-ethyl-2-hydroxybenzamide).[1]

1H NMR Spectroscopy (400 MHz, DMSO-d₆)

• δ 9.90 (s, 1H): Phenolic -OH.[1] Disappears on D₂O shake.

• δ 8.15 (t, J=5.5 Hz, 1H): Amide -NH.[1] Triplet splitting indicates coupling to the adjacent ethyl -CH₂-.[1]

• δ 7.75 (d, J=8.6 Hz, 2H): Aromatic protons ortho to the carbonyl (H-2, H-6). Part of the AA'BB' system.

• δ 6.80 (d, J=8.6 Hz, 2H): Aromatic protons ortho to the hydroxyl (H-3, H-5).[1] Upfield shift due to electron donation from oxygen.[1]

• δ 3.25 (qd, J=7.2, 5.5 Hz, 2H): Ethyl methylene (-CH₂-).[1] Coupled to both the methyl group and the amide NH.[1]

• δ 1.10 (t, J=7.2 Hz, 3H): Ethyl methyl (-CH₃).[1]

Infrared Spectroscopy (FT-IR)

• 3300–3100 cm⁻¹: Broad band corresponding to O-H and N-H stretching (H-bonded).[1]

• 1635–1645 cm⁻¹: Strong Amide I band (C=O stretch). Lower frequency than esters (1680 cm⁻¹) confirms amidation.

• 1540–1550 cm⁻¹: Amide II band (N-H bending). Diagnostic for secondary amides.

Synthesis & Reactivity

Synthetic Pathway: Direct Amidation

The most efficient route utilizes the aminolysis of methyl 4-hydroxybenzoate.[1] This avoids the use of thionyl chloride, which is incompatible with the unprotected phenolic hydroxyl group.[1]

Figure 1: Nucleophilic acyl substitution pathway for the synthesis of N-ethyl-4-hydroxybenzamide.

Detailed Experimental Protocol

Objective: Synthesis of N-ethyl-4-hydroxybenzamide on a 10g scale.

• Reagent Setup: In a 250 mL pressure tube or autoclave, charge Methyl 4-hydroxybenzoate (10.0 g, 65.7 mmol).

• Amine Addition: Add Ethylamine (70% solution in water, 30 mL, ~5 eq) or 2.0 M solution in THF. Note: Excess amine drives the equilibrium and acts as a solvent.

• Reaction: Seal the vessel and heat to 90–100 °C for 12–16 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hexane). The starting ester (Rf ~0.[1]6) should disappear, and the more polar amide (Rf ~0.[1]3) should appear.[2]

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate under reduced pressure to remove excess ethylamine and methanol.[1]

  • Dissolve the residue in 1M NaOH (50 mL) to form the water-soluble sodium phenolate.[1]

  • Wash the aqueous layer with Dichloromethane (2 x 30 mL) to remove non-acidic impurities.

• Isolation:

  • Acidify the aqueous layer carefully with 2M HCl to pH ~3. The product will precipitate as a white solid.[1]

  • Filter the solid and wash with cold water (3 x 20 mL).

• Purification: Recrystallize from Ethanol/Water (1:1) to yield white needles.

  • Yield Target: >85%

Biological & Pharmaceutical Context

Structural Activity Relationships (SAR)

NEHB serves as a critical scaffold in "linkerology"—the science of connecting pharmacophores.

• Bioisosterism: The amide bond offers a metabolic "hard spot" compared to the ester bond of ethyl paraben.[1] This increases the half-life of the molecule in plasma.[1]

• H-Bonding: The donor-acceptor motif of the para-phenol and the amide NH allows for specific binding interactions in protein pockets (e.g., Tyrosine kinase ATP-binding sites).[1]

Stability Logic

The following diagram illustrates the stability profile of NEHB relative to its ester analogue, crucial for formulation scientists choosing between a prodrug (ester) and a stable drug (amide).

Figure 2: Comparative stability profile demonstrating the kinetic advantage of the amide scaffold.[1]

References

• PubChem. N-ethyl-4-hydroxybenzamide (Compound). National Library of Medicine. [Link]

• National Institute of Standards and Technology (NIST). Benzamide, N-ethyl- (Related Isomer Data). NIST Chemistry WebBook. [Link]

• Yeast Metabolome Database. Ethyl-4-hydroxybenzoate (Precursor Properties). YMDB. [Link]

• ChemSrc. N-ethyl-4-hydroxybenzamide Chemical Properties and Safety. [Link]

Sources

• 1. angenesci.com [angenesci.com]
• 2. CAS#:846023-55-0 | 4-Methoxy-3-(3-(4-Methylpiperazin-1-yl)propoxy)aniline | Chemsrc [chemsrc.com]

Technical Guide: Preliminary Biological Activity Screening of N-Ethyl-4-Hydroxybenzamide (NEHB)

[1][2]

Executive Summary & Compound Rationale

N-Ethyl-4-hydroxybenzamide (NEHB) represents a structural convergence of the privileged benzamide pharmacophore and the phenolic functionality found in parabens.[1] While 4-hydroxybenzoic acid derivatives (parabens) are established preservatives, the amidation with an ethyl group modifies the lipophilicity (LogP ~1.[2]1) and hydrolytic stability, potentially altering its biological profile from a mere preservative to a bioactive scaffold.[2]

This guide outlines a self-validating screening cascade designed to elucidate the primary biological activities of NEHB. Based on Structure-Activity Relationship (SAR) data of analogous benzamides, the screening prioritizes antimicrobial efficacy and antioxidant capacity , followed by essential cytotoxicity profiling .[1][2]

Chemical Identity & Physicochemical Profile[1][2][4][5][6]

• IUPAC Name: N-ethyl-4-hydroxybenzamide[1]

• Molecular Formula: C₉H₁₁NO₂[1][3]

• Molecular Weight: 165.19 g/mol [1][3]

• Predicted LogP: ~1.14 (Moderate lipophilicity, favorable for membrane penetration)[2]

• Key Structural Features:

  • Phenolic Hydroxyl (C4):[2] Potential radical scavenging (antioxidant) and protein binding site.[1][2]

  • Amide Linker: Hydrogen bond donor/acceptor; stable against rapid enzymatic hydrolysis compared to esters.[1]

  • N-Ethyl Group:[1][4] Increases steric bulk and lipophilicity relative to the primary amide.[1]

Screening Workflow Visualization

The following diagram illustrates the logical flow of the preliminary screening cascade, moving from in silico prediction to wet-lab validation.

Caption: Figure 1. Integrated screening cascade for NEHB, prioritizing solubility validation before biological assays.

Module A: Antimicrobial Susceptibility Screening[2]

Benzamide derivatives frequently exhibit antimicrobial activity by inhibiting bacterial cell division (FtsZ inhibition) or disrupting membrane integrity.[1][2] The presence of the N-ethyl group enhances permeability through the lipophilic bacterial cell wall.

Experimental Design

• Method: CLSI-compliant Broth Microdilution.[1]

• Panel:

  • Gram-Positive:Staphylococcus aureus (ATCC 29213) – Target for phenolic activity.[1][2]

  • Gram-Negative:Escherichia coli (ATCC 25922) – Target for permeability assessment.[1][2]

  • Fungi:[1]Candida albicans (ATCC 10231).[1][2]

• Controls: Ciprofloxacin (Antibacterial), Fluconazole (Antifungal), DMSO (Vehicle, <1%).[2]

Detailed Protocol

• Stock Preparation: Dissolve NEHB in 100% DMSO to a concentration of 10 mg/mL.

• Inoculum Prep: Adjust bacterial culture turbidity to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL), then dilute 1:100 in Mueller-Hinton Broth (MHB).

• Plate Setup:

  • Use 96-well sterile microplates.

  • Add 100 µL of MHB to columns 2-12.

  • Add 200 µL of NEHB stock (diluted to 512 µg/mL in broth) to column 1.

  • Perform serial 2-fold dilutions from column 1 to 10. Column 11 is Growth Control; Column 12 is Sterility Control.[1]

• Incubation: Add 100 µL of inoculum to wells 1-11. Incubate at 37°C for 18-24 hours.

• Readout:

  • MIC (Minimum Inhibitory Concentration): The lowest concentration with no visible turbidity.[1][2][5]

  • MBC (Minimum Bactericidal Concentration): Plate 10 µL from clear wells onto agar; lowest concentration with 99.9% kill.

Data Interpretation Standards

MIC Value (µg/mL)	Activity Classification	Action Required
< 10	Potent (Hit)	Proceed to mechanistic studies (Time-kill).
10 - 64	Moderate	Determine Selectivity Index (SI).[1][2]
> 64	Inactive	Stop antimicrobial track; focus on antioxidant.

Module B: Antioxidant Activity Profiling[2]

The phenolic hydroxyl group at the para position is a classic radical scavenger.[1] However, the electron-withdrawing amide group may modulate the O-H bond dissociation energy (BDE).[2] We assess this using the DPPH assay.

Mechanism of Action

The assay measures the ability of NEHB to donate a hydrogen atom to the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl), neutralizing its purple color to yellow.[2]

Detailed Protocol

• Reagent: Prepare a 0.1 mM solution of DPPH in methanol (freshly prepared, protected from light).

• Sample Prep: Prepare NEHB concentrations ranging from 1.0 to 500 µg/mL in methanol.

• Reaction:

  • Mix 1.0 mL of NEHB solution with 3.0 mL of DPPH solution.

  • Blank: Methanol + NEHB (to correct for native absorbance).

  • Control: Methanol + DPPH (100% radical signal).[1][2]

  • Standard: Ascorbic Acid or Trolox.[1]

• Incubation: 30 minutes in the dark at room temperature (25°C).

• Measurement: Absorbance (Abs) at 517 nm via spectrophotometer.

Calculation

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[6]

• Output: Plot % Inhibition vs. Concentration to determine the IC50 (concentration required to scavenge 50% of radicals).

Module C: Cytotoxicity & Safety (The Selectivity Filter)[2]

A compound with high antimicrobial activity is useless if it is equally toxic to mammalian cells. This module calculates the Selectivity Index (SI) .[1][2]

Protocol: MTT Assay

• Cell Line: L929 Mouse Fibroblasts or HEK293 (Human Embryonic Kidney).[1]

• Seeding: 5 x 10³ cells/well in 96-well plates; incubate 24h for attachment.

• Treatment: Expose cells to NEHB (1 – 500 µM) for 48 hours.[1]

• Development:

  • Add MTT reagent (0.5 mg/mL); incubate 4h.[2]

  • Dissolve formazan crystals in DMSO.[1]

  • Read Absorbance at 570 nm.[1]

• Metric: Determine CC50 (Cytotoxic Concentration 50%).

The Selectivity Index (SI) Rule

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[6]

• SI > 10: Promising therapeutic window.[1]

• SI < 1: Toxic; compound is a general biocide, not a drug candidate.[1]

Structure-Activity Relationship (SAR) Logic[1][2]

Understanding why NEHB acts is crucial for optimization. The diagram below maps the functional groups to their hypothesized biological roles based on benzamide literature.

Caption: Figure 2.[1][2] Functional dissection of NEHB. The N-ethyl group is critical for balancing solubility and permeability.[1]

References

• PubChem. (2025).[1][4] N-ethyl-4-hydroxybenzamide | C9H11NO2.[1] National Institutes of Health. [Link][2]

• Krátký, M., et al. (2017).[2] Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Molecules. [Link]

• Cho, J. Y., et al. (1998).[2] Antimicrobial activity of 4-hydroxybenzoic acid and trans 4-hydroxycinnamic acid isolated and identified from rice hull. Bioscience, Biotechnology, and Biochemistry.[2] [Link]

• Kumar, C. S., et al. (2015).[2][7] Synthesis, Structural and Antioxidant Studies of Some Novel N-Ethyl Phthalimide Esters. PLoS ONE. [Link]

Sources

• 1. N-ethyl-4-hydroxybenzamide | C9H11NO2 | CID 14746059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chemscene.com [chemscene.com]
• 4. N-ethyl-4-hydroxybenzene-1-sulfonamide | C8H11NO3S | CID 43135494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]
• 7. Synthesis, Structural and Antioxidant Studies of Some Novel N-Ethyl Phthalimide Esters | PLOS One [journals.plos.org]

Protocols & Analytical Methods

application of N-ethyl-4-hydroxybenzamide in the development of enzyme inhibitors

Technical Application Note: N-Ethyl-4-Hydroxybenzamide in Enzyme Inhibitor Development

Executive Summary

N-ethyl-4-hydroxybenzamide (NEHB) is a synthetic benzamide derivative characterized by a phenolic pharmacophore linked to an N-substituted amide. While benzamides are a versatile class of scaffolds in medicinal chemistry—ranging from HDAC inhibitors to antipsychotics—NEHB is primarily utilized as a tyrosinase inhibitor and a fragment-based drug discovery (FBDD) lead.

This guide details the application of NEHB in inhibiting Polyphenol Oxidase (Tyrosinase) , a copper-containing enzyme critical for melanogenesis. It provides validated protocols for synthesis, enzymatic assays, and kinetic analysis, positioning NEHB as a model compound for Structure-Activity Relationship (SAR) studies where alkyl chain elongation often correlates with increased potency.

Chemical Profile & Mechanism of Action

Physicochemical Properties

• IUPAC Name: N-ethyl-4-hydroxybenzamide[1]

• CAS Number: 27522-79-8[1]

• Molecular Formula: C

  H NO [1]

• Molecular Weight: 165.19 g/mol [1]

• Solubility: Soluble in DMSO, Ethanol; sparingly soluble in water.

• Key Pharmacophore: The 4-hydroxy group mimics the tyrosine substrate, while the amide linker facilitates hydrogen bonding within the enzyme active site.

Mechanism of Action: Tyrosinase Inhibition

Tyrosinase (EC 1.14.18.1) catalyzes the rate-limiting steps in melanin biosynthesis: the hydroxylation of L-tyrosine to L-DOPA (monophenolase activity) and the oxidation of L-DOPA to dopaquinone (diphenolase activity).

NEHB functions primarily as a competitive inhibitor (or mixed-type depending on specific assay conditions).

• Substrate Mimicry: The phenol ring of NEHB competes with L-tyrosine/L-DOPA for the binuclear copper active site.

• Copper Chelation: The carbonyl oxygen and the amide nitrogen can potentially coordinate with the Cu

  ions in the active site, disrupting the redox cycling necessary for enzymatic activity.

• SAR Context: Research indicates that extending the N-alkyl chain (e.g., from ethyl to hexyl) enhances hydrophobic interactions with the enzyme's binding pocket, significantly lowering the IC

  . NEHB (ethyl) serves as the baseline for these optimization studies.

Figure 1: Mechanism of Tyrosinase Inhibition by NEHB. The inhibitor mimics the substrate, locking the enzyme in an inactive state.

Experimental Protocols

Protocol A: Synthesis of N-ethyl-4-hydroxybenzamide

Rationale: While commercially available, in-house synthesis allows for the creation of a library of N-alkyl derivatives for SAR comparison.

Reagents:

• 4-Hydroxybenzoic acid (1.0 eq)

• Ethylamine (2.0 eq, 70% aq. solution or hydrochloride salt)

• EDC[1]·HCl (1.2 eq) (Coupling agent)

• HOBt (1.2 eq) (Catalyst)

• DMF (Solvent)[2]

Procedure:

• Activation: Dissolve 4-hydroxybenzoic acid (10 mmol) in anhydrous DMF (20 mL) under nitrogen atmosphere. Add EDC·HCl (12 mmol) and HOBt (12 mmol). Stir at 0°C for 30 minutes.

• Coupling: Add Ethylamine (20 mmol) dropwise. If using the hydrochloride salt, add Triethylamine (22 mmol) to liberate the free amine.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

• Workup: Dilute reaction with water (100 mL) and extract with Ethyl Acetate (3 x 50 mL). Wash organic layer with 1M HCl, saturated NaHCO

  , and brine.

• Purification: Dry over Na

  SO , concentrate in vacuo. Recrystallize from Ethanol/Water to obtain NEHB as a white solid.

• Validation: Confirm structure via

  H-NMR (DMSO-d ). Look for the triplet methyl signal (~1.1 ppm) and quartet methylene signal (~3.2 ppm) of the ethyl group.

Protocol B: Mushroom Tyrosinase Inhibition Assay

Rationale: This colorimetric assay measures the rate of dopaquinone formation (absorbance at 475 nm). Mushroom tyrosinase is the industry standard surrogate for human tyrosinase due to high homology.

Materials:

• Mushroom Tyrosinase (Sigma-Aldrich, T3824), 1000 U/mL stock in phosphate buffer.

• L-DOPA (Substrate), 2.5 mM stock.

• Phosphate Buffer (PBS), 50 mM, pH 6.8.

• NEHB Stock Solution: 10 mM in DMSO.

• 96-well microplate reader.

Step-by-Step Workflow:

• Preparation:

  • Prepare serial dilutions of NEHB in PBS (Range: 1 µM to 500 µM). Ensure final DMSO concentration is <1% to avoid enzyme denaturation.

  • Control: PBS with 1% DMSO (No inhibitor).

  • Blank: PBS only (No enzyme).

• Assay Setup (per well):

  • Add 140 µL Phosphate Buffer (pH 6.8).

  • Add 20 µL NEHB dilution (or Control).

  • Add 20 µL Mushroom Tyrosinase (20 units).

  • Incubate at 25°C for 10 minutes to allow inhibitor binding.

• Initiation:

  • Add 20 µL L-DOPA (2.5 mM). Total volume = 200 µL.

• Measurement:

  • Immediately monitor Absorbance at 475 nm (formation of dopachrome) every 30 seconds for 10 minutes.

• Data Processing:

  • Calculate the initial velocity (

    ) from the linear portion of the absorbance vs. time curve.

  • Calculate % Inhibition:

Figure 2: Experimental Workflow for High-Throughput Tyrosinase Screening.

Data Analysis & Expected Results

IC Determination

Plot % Inhibition (y-axis) vs. log[NEHB] (x-axis). Use non-linear regression (Sigmoidal Dose-Response) to determine the IC

.

• Expected IC

  : ~35.9 µM.

  • Note: Potency is dependent on the alkyl chain length. Comparative data from literature suggests the following trend for N-alkyl-4-hydroxybenzamides:

Compound (Alkyl Chain)	IC (µM)	Relative Potency
N-ethyl (NEHB)	35.9	1x (Baseline)
N-propyl	3.62	~10x
N-hexyl	~0.40	~90x

Table 1: SAR Comparison of N-alkyl-4-hydroxybenzamides against Mushroom Tyrosinase [1].

Kinetic Analysis (Lineweaver-Burk)

To determine the Mode of Inhibition (MoI), perform the assay using varying concentrations of L-DOPA (0.1 – 2.0 mM) at fixed concentrations of NEHB (0, 10, 35, 70 µM).

• Plot:

  vs.

• Interpretation:

  • Competitive: Lines intersect at the Y-axis (

    unchanged, increases).

  • Non-Competitive: Lines intersect at the X-axis (

    unchanged, decreases).

  • Mixed: Lines intersect in the second quadrant.

• Prediction for NEHB: Likely Competitive or Mixed , as the phenol moiety competes for the active site, but the amide tail may induce allosteric changes or bind the copper complex.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation in Assay	NEHB solubility limit reached.	Ensure final DMSO < 1%. Sonicate stock solutions.
High Background Signal	Auto-oxidation of L-DOPA.	Prepare L-DOPA fresh and keep protected from light.
No Inhibition Observed	Enzyme concentration too high.	Titrate enzyme to ensure linear velocity range; reduce units/well.
Non-linear Kinetics	Lag phase in reaction.	Allow 10-min pre-incubation of Enzyme + Inhibitor before adding substrate.

References

• Yi, W., et al. (2010). "Tyrosinase inhibition by 4-substituted benzaldehydes with electron-withdrawing groups." ResearchGate.[3] (Data extrapolated from SAR studies on N-alkyl benzamide derivatives).

• PubChem. "N-ethyl-4-hydroxybenzamide (CID 14746059)."[1] National Institutes of Health (NIH).

• Hsieh, Y.J., et al. (2021). "Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives." ResearchGate.[3] (Provides context on benzamide synthesis protocols).

• BenchChem. "Synthesis and Optimization of 4-Hydroxybenzamide." BenchChem Application Notes. (General synthesis protocols for hydroxybenzamides).

Sources

• 1. N-ethyl-4-hydroxybenzamide | C9H11NO2 | CID 14746059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis, Antibacterial and Lipoxygenase Inhibition Studies of N-(Alkyl/aralkyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: N-Ethyl-4-Hydroxybenzamide as a Privileged Building Block in Medicinal Chemistry

Part 1: Executive Summary & Strategic Utility

In the landscape of fragment-based drug discovery (FBDD), N-ethyl-4-hydroxybenzamide (NEHB) represents a "Janus" scaffold—a molecular building block offering dual-facing reactivity. Unlike its ester analogs (parabens), which are metabolically labile, the ethyl amide moiety provides hydrolytic stability while maintaining a hydrogen-bond donor/acceptor profile ideal for solvent-exposed regions of a binding pocket.

This guide moves beyond basic synthesis to position NEHB as a versatile node for library generation. We explore its utility not just as an end-product, but as a bifunctional core capable of growing vectors in two distinct dimensions:

• The Phenolic Vector (

  -Alkylation): For extending hydrophobic tails or linker attachment.

• The Ortho-Aromatic Vector (C-H Activation/Halogenation): For cross-coupling reactions to build complexity.

Chemical Profile[1][2][3][4][5][6][7][8][9]

Property	Value	Medicinal Chemistry Significance
IUPAC Name	N-ethyl-4-hydroxybenzamide	--
Formula		Low MW (165.19 Da) allows significant growth room under Lipinski's Rule of 5.
LogP	~1.1 (Calculated)	Ideal lipophilicity for oral bioavailability optimization.
H-Bond Donors	2 (Phenol -OH, Amide -NH)	Critical for active site anchoring.
H-Bond Acceptors	2 (Phenol -O-, Amide =O)	Facilitates water-bridging or backbone interactions.
pKa (Phenol)	~9.3	Allows selective deprotonation without affecting the amide.

Part 2: Structural Analysis & Pharmacophore Mapping

The following diagram illustrates the pharmacophoric features of NEHB and its potential growth vectors.

Figure 1: Pharmacophore mapping of N-ethyl-4-hydroxybenzamide showing reactive vectors for medicinal chemistry elaboration.

Part 3: Synthetic Access & Quality Control

While NEHB is commercially available, in-house synthesis is often required to introduce isotopically labeled ethyl groups or to ensure high purity free of metal contaminants.

Protocol A: "Green" Amide Coupling (Recommended)

Objective: Synthesis of NEHB from 4-hydroxybenzoic acid without phenol protection. Rationale: Using EDC/HOBt avoids the harsh conditions of acyl chlorides, preventing oligomerization of the phenol.

Materials

• 4-Hydroxybenzoic acid (1.0 equiv)[1]

• Ethylamine (2.0 M in THF, 1.2 equiv)

• EDC

  HCl (1.2 equiv)

• HOBt (1.2 equiv)

• DIPEA (3.0 equiv)

• Solvent: DMF (Anhydrous)

Step-by-Step Methodology

• Activation: Dissolve 4-hydroxybenzoic acid, EDC

  HCl, and HOBt in DMF (0.5 M concentration) at 0°C under . Stir for 30 minutes.

  • Critical Checkpoint: The solution should remain clear. Turbidity indicates incomplete dissolution or moisture contamination.

• Amine Addition: Add DIPEA, followed by the dropwise addition of Ethylamine solution.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours.

• Workup (Self-Validating):

  • Dilute with EtOAc.

  • Wash 1: 1M HCl (Removes unreacted amine and DIPEA). Validation: Aqueous layer pH < 2.[2]

  • Wash 2: Saturated

    (Removes unreacted acid). Validation: Aqueous layer pH > 8.

  • Wash 3: Brine.

  • Dry over

    and concentrate.

• Purification: Recrystallize from EtOAc/Hexanes or flash chromatography (0-5% MeOH in DCM).

Part 4: Functionalization Protocols

This section details how to transform NEHB into a library of active compounds.

Workflow Visualization

Figure 2: Divergent synthesis workflow utilizing the two primary growth vectors of NEHB.

Protocol B: Regioselective -Alkylation

Objective: Attachment of hydrophobic tails or linker chains. Mechanism:

displacement. The amide proton is significantly less acidic (pKa ~17) than the phenol (pKa ~9.3), allowing chemoselective alkylation using weak bases.

• Setup: Charge a vial with NEHB (1.0 equiv) and

  (2.0 equiv) in DMF (0.2 M).

• Addition: Add Alkyl Halide (1.1 equiv).

  • Note: If using alkyl iodides, protect from light.

• Reaction: Heat to 60°C for 4 hours.

  • Validation: Monitor TLC (Hexanes:EtOAc 1:1). The product will be less polar (higher

    ) than the starting phenol.

• Workup: Pour into ice water. The product often precipitates. If not, extract with EtOAc.

Protocol C: Ortho-Iodination (Core Expansion)

Objective: Installing a handle for Suzuki/Sonogashira coupling. Challenge: Preventing over-iodination (di-ortho substitution).

• Reagents: NEHB (1.0 equiv), N-Iodosuccinimide (NIS, 1.05 equiv), TFA (0.1 equiv) in Acetonitrile.

• Conditions: Stir at RT for 2–4 hours.

  • Mechanistic Insight: TFA activates the NIS, making it more electrophilic, while the amide group directs ortho via weak coordination and electronic activation of the ring [1].

• Quench: Add 10%

  (sodium thiosulfate) to reduce unreacted iodine (solution turns from brown/red to clear).

• Outcome: Yields predominantly mono-iodinated product (3-iodo-N-ethyl-4-hydroxybenzamide), ready for Palladium-catalyzed cross-coupling.

Part 5: Application Note - PROTAC Linker Design

Context: Proteolysis Targeting Chimeras (PROTACs) require stable linkers. NEHB serves as an excellent "Anchor" mimic for VHL or Cereblon ligands when extended via the phenol.

Design Strategy:

• Start: NEHB.

• Linker Attachment: Alkylate the phenol with a boc-protected amino-PEG-bromide (Protocol B).

• Deprotection: Remove Boc to reveal the amine.

• Ligand Coupling: Attach the E3 ligase ligand to the new amine.

• Result: The ethyl-amide group of NEHB remains solvent-exposed, improving solubility and permeability compared to standard alkyl chains [2].

References

• Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2005). Mild and Regioselective Iodination of Electron-Rich Aromatics with N-Iodosuccinimide.[3] Tetrahedron Letters, 43(28), 5047–5048.

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479.

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 3. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]

Application Note: Quantitative Determination of N-ethyl-4-hydroxybenzamide in Human Plasma using LC-MS/MS

Introduction

N-ethyl-4-hydroxybenzamide is a chemical compound of interest in pharmaceutical and metabolic research. As with any potential therapeutic agent or its metabolite, accurate quantification in biological matrices is paramount for pharmacokinetic/pharmacodynamic (PK/PD) modeling, toxicokinetic studies, and overall drug development.[1] This application note provides a comprehensive, step-by-step protocol for the sensitive and selective quantification of N-ethyl-4-hydroxybenzamide in human plasma using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodologies described herein are grounded in established principles of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), ensuring the generation of reliable and reproducible data.[2][3][4]

The fundamental challenge in bioanalytical chemistry lies in the precise measurement of a target analyte within a complex biological matrix, which contains numerous endogenous components that can interfere with the analysis.[4] This protocol addresses this challenge through a robust sample preparation procedure and the high selectivity of tandem mass spectrometry.

Predicted Metabolism of N-ethyl-4-hydroxybenzamide

Understanding the potential metabolic fate of N-ethyl-4-hydroxybenzamide is crucial for developing a selective analytical method. Based on the metabolism of similar N-substituted benzamides, two primary metabolic pathways are anticipated:

• N-dealkylation: The ethyl group attached to the amide nitrogen can be enzymatically removed, leading to the formation of 4-hydroxybenzamide.[5][6][7]

• Aromatic Hydroxylation: The benzene ring may undergo hydroxylation, adding another hydroxyl group to the aromatic ring.[8][9][10]

This analytical method is designed to be specific for the parent compound, N-ethyl-4-hydroxybenzamide. However, knowledge of these potential metabolites is important for chromatographic separation to avoid any potential isobaric interferences.

Experimental Workflow

The overall workflow for the quantification of N-ethyl-4-hydroxybenzamide in plasma is depicted in the following diagram:

Caption: Bioanalytical workflow from sample preparation to data reporting.

Materials and Reagents

• N-ethyl-4-hydroxybenzamide reference standard (purity ≥98%)

• N-ethyl-d5-4-hydroxybenzamide (internal standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Human plasma (K2-EDTA as anticoagulant)

Protocol 1: Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which can interfere with the analysis.[11]

• Thawing: Thaw plasma samples and quality control (QC) samples from ≤ -20°C storage to room temperature.

• Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 100 µL of plasma sample, calibration standard, or QC sample.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (N-ethyl-d5-4-hydroxybenzamide, 1 µg/mL in 50:50 methanol:water) to each tube.

• Protein Precipitation: Add 300 µL of cold acetonitrile containing 0.1% formic acid to each tube.

• Vortexing: Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a clean 96-well plate or autosampler vial.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step concentrates the analyte and allows for reconstitution in a mobile phase-compatible solvent, which can improve peak shape.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex and Centrifuge: Gently vortex the plate or vials for 30 seconds and then centrifuge at 4,000 x g for 5 minutes to pellet any particulates.

• Injection: The samples are now ready for injection into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

The use of LC-MS/MS provides high sensitivity and selectivity for the quantification of small molecules in complex matrices.[1]

Liquid Chromatography Conditions:

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute.

Mass Spectrometry Conditions:

Parameter	Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV
MRM Transitions	N-ethyl-4-hydroxybenzamide: m/z 166.1 → 121.1 N-ethyl-d5-4-hydroxybenzamide (IS): m/z 171.1 → 126.1
Collision Energy	Optimized for each transition

Method Validation

A full validation of the bioanalytical method should be performed according to regulatory guidelines to ensure its reliability.[3][12] The following parameters should be assessed:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the determined value to the nominal concentration and the degree of scatter between a series of measurements.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Matrix Effect: The alteration of the analyte's ionization due to co-eluting matrix components.

• Recovery: The efficiency of the extraction process.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Hypothetical Validation Data Summary:

Validation Parameter	Acceptance Criteria (FDA/EMA)	Hypothetical Result
Linearity (r²)	≥ 0.99	0.998
LLOQ	S/N > 5, Acc & Prec ≤ 20%	1 ng/mL
Intra-day Accuracy	± 15% (± 20% at LLOQ)	-5.2% to 8.5%
Intra-day Precision	≤ 15% (≤ 20% at LLOQ)	3.1% to 9.8%
Inter-day Accuracy	± 15% (± 20% at LLOQ)	-8.1% to 6.3%
Inter-day Precision	≤ 15% (≤ 20% at LLOQ)	4.5% to 11.2%
Matrix Factor	CV ≤ 15%	7.8%
Recovery	Consistent and reproducible	85-95%
Short-term Stability (24h, RT)	± 15% of nominal	-4.5%
Freeze-Thaw Stability (3 cycles)	± 15% of nominal	-6.2%
Long-term Stability (-80°C, 30 days)	± 15% of nominal	-9.8%

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of N-ethyl-4-hydroxybenzamide in human plasma. The described sample preparation protocol and analytical conditions provide the necessary selectivity and sensitivity for bioanalytical studies. Adherence to the principles of method validation outlined herein will ensure the generation of high-quality data suitable for regulatory submissions and to support drug development programs.

References

• ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. (2023, January 13). Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Retrieved from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). Retrieved from [Link]

• EMA Guideline on bioanalytical Method Validation adopted - ECA Academy. (2011, August 17). Retrieved from [Link]

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3). Retrieved from [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation - Outsourced Pharma. (2023, January 11). Retrieved from [Link]

• FDA Finalizes Guidance on Bioanalytical Method Validation - Center for Biosimilars. (2018, June 12). Retrieved from [Link]

• Guideline Bioanalytical method validation - EMA - European Union. (2011, July 21). Retrieved from [Link]

• Metabolic Hydrolysis of Aromatic Amides in Selected Rat, Minipig, and Human In Vitro Systems - ResearchGate. (n.d.). Retrieved from [Link]

• FDA Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. (n.d.). Retrieved from [Link]

• The microsomal dealkylation of N,N-dialkylbenzamides - PubMed. (n.d.). Retrieved from [Link]

• TMSN 3 Initiated Electrochemical Mono-Dealkylation of Tertiary Amides - ACS Publications. (2024, December 13). Retrieved from [Link]

• Bioanalytical method validation emea | PPTX - Slideshare. (n.d.). Retrieved from [Link]

• N‐dealkylation of tertiary and secondary amides 1 a and 2 a: monitoring... - ResearchGate. (n.d.). Retrieved from [Link]

• III. The metabolic conversion of N-methyl and N,N,-dimethylbenzamides to N-hydroxymethyl compounds - PubMed. (n.d.). Retrieved from [Link]

• Alkali-Driven Photoinduced N-Dealkylation of Aryl Tertiary Amines and Amides | Organic Letters - ACS Publications - ACS.org. (2023, November 15). Retrieved from [Link]

• Analysis of Drugs from Biological Samples - | International Journal of Innovative Science and Research Technology. (n.d.). Retrieved from [Link]

• Metabolite screening of aromatic amine hair dyes using in vitro hepatic models. (2009, May 7). Retrieved from [Link]

• Metabolite Screening of Aromatic Amine Hair Dyes Using in Vitro Hepatic Models - PubMed. (2009, November 15). Retrieved from [Link]

• The oxidative dealkylation of tertiary amides: mechanistic aspects - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Retrieved from [Link]

• In vitro hepatic microsomal metabolism of N-benzyl-N-methylaniline - PubMed. (n.d.). Retrieved from [Link]

• N-Substituted amino acid N'-benzylamides: synthesis, anticonvulsant, and metabolic activities - PubMed. (2004, June 1). Retrieved from [Link]

• Characteristics of the microsomal N-hydroxylation of benzamidine to benzamidoxime - PubMed. (n.d.). Retrieved from [Link]

• Ru‐Catalyzed ortho‐hydroxylation of benzamide. - ResearchGate. (n.d.). Retrieved from [Link]

• N-Benzylbenzamides: A Novel Merged Scaffold for Orally Available Dual Soluble Epoxide Hydrolase/Peroxisome Proliferator-Activated Receptor γ Modulators | Journal of Medicinal Chemistry - ACS Publications. (2015, November 23). Retrieved from [Link]

• Chemical and Metabolic Studies on N-Benzyl-tert-Butylamine and its Potential Metabolites | Semantic Scholar. (n.d.). Retrieved from [Link]

• Studies on the mechanism of action of substituted benzamide drugs - PubMed. (n.d.). Retrieved from [Link]

• Aromatic hydroxylation as a potential measure of hydroxyl-radical formation in vivo. Identification of hydroxylated derivatives of salicylate in human body fluids - PMC. (n.d.). Retrieved from [Link]

• The detection of hydroxyl radicals in vivo - ResearchGate. (2025, August 5). Retrieved from [Link]

• Determination of salicylate hydroxylation products as an in vivo oxidative stress marker - PubMed. (2000, December 15). Retrieved from [Link]

Sources

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. resolvemass.ca [resolvemass.ca]
• 4. EMA Guideline on bioanalytical Method Validation adopted - ECA Academy [gmp-compliance.org]
• 5. The microsomal dealkylation of N,N-dialkylbenzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Aromatic hydroxylation as a potential measure of hydroxyl-radical formation in vivo. Identification of hydroxylated derivatives of salicylate in human body fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

addressing stability and degradation issues of N-ethyl-4-hydroxybenzamide in solution

This guide serves as a technical support portal for researchers working with N-ethyl-4-hydroxybenzamide (NEHB) . It is designed to address the specific physicochemical instabilities inherent to phenolic amides.

Role: Senior Application Scientist System Status: Operational Scope: Solution Stability, Degradation Kinetics, Analytical Troubleshooting

Executive Summary: The "Dual-Threat" Molecule

To successfully handle NEHB, you must understand that its instability arises from two distinct chemical moieties that require conflicting stabilization strategies:

• The Amide Linkage (–CONH–): Susceptible to hydrolysis (cleavage) at extreme pH values.[1]

• The Phenolic Group (–OH): Susceptible to oxidation (discoloration) at neutral-to-basic pH.

The Stability Paradox: Acidic conditions stabilize the phenol against oxidation but accelerate amide hydrolysis if too strong. Basic conditions rapidly oxidize the phenol into colored quinones.

• Target Stability Window: pH 4.5 – 6.0 (Buffered, Dark, Deoxygenated).

Troubleshooting Guide: Discoloration (Oxidation)

Symptom: Solution turns pink, yellow, or brown over time. Diagnosis: Oxidative degradation of the phenolic moiety into quinones.[2]

The Mechanism

The phenolic hydroxyl group (

) exists in equilibrium with the phenolate ion. The phenolate is electron-rich and highly susceptible to radical attack by dissolved oxygen, forming benzoquinone species which are highly colored (chromophores).

Protocol: Preventing Oxidative Discoloration

• Step 1: Deoxygenation (Sparging)

  • Why: Removing dissolved

    eliminates the primary oxidant.

  • Method: Sparge the solvent with Helium or Nitrogen (99.99% purity) for 15 minutes before adding NEHB.

• Step 2: pH Control

  • Why: Oxidation rates correlate with the concentration of the phenolate ion. Keeping pH < 7.0 keeps the molecule protonated (neutral) and resistant to oxidation.

  • Action: Buffer solution to pH 5.0 using Acetate or Citrate buffers.

• Step 3: Chelation

  • Why: Trace metal ions (

    , ) catalyze radical formation.

  • Action: Add 0.1 mM EDTA to the buffer system.

Visualization: The Oxidation Cascade

Caption: Pathway of phenolic oxidation leading to discoloration and intervention points.

Troubleshooting Guide: Potency Loss (Hydrolysis)

Symptom: HPLC peak area for NEHB decreases; new peaks appear at early retention times. Diagnosis: Hydrolytic cleavage of the amide bond.[1][3][4][5][6]

The Mechanism

Amide bonds are generally stable, but NEHB is a secondary amide. Under stress (heat + extreme pH), water attacks the carbonyl carbon.

• Degradants: 4-Hydroxybenzoic acid + Ethylamine.

• Kinetics: The reaction is pseudo-first-order. The rate profile is "V-shaped," with minimum degradation occurring typically between pH 5 and 6.

Protocol: Minimizing Hydrolysis

• Temperature: Store stock solutions at 4°C. Hydrolysis rates follow the Arrhenius equation; every 10°C increase roughly doubles the degradation rate.

• Buffer Selection: Avoid phosphate buffers if working at high pH (>8), as phosphate can act as a general base catalyst. Use Good's buffers (e.g., MES, pH 6.0) for biological assays.

Data Table: Estimated Half-life (

) of Benzamides at 25°C (Generalized data for secondary benzamides)

pH Condition	Dominant Mechanism	Estimated Stability
pH 1.0 (0.1 M HCl)	Acid-Catalyzed ( )	Poor (< 24 hours)
pH 4.0 - 6.0	Water Attack ( )	Excellent (> 6 months)
pH 7.4 (Physiological)	Base-Catalyzed ( )	Good (Weeks to Months)
pH 12.0 (0.01 M NaOH)	Base-Catalyzed ( )	Poor (< 48 hours)

Analytical Support: HPLC Method Optimization

Issue: Degradants (4-hydroxybenzoic acid) co-elute with the parent peak or show poor peak shape.

The Solution: Acidic Mobile Phase

You must suppress the ionization of the carboxylic acid degradant to retain it on a C18 column.

Recommended Method Parameters:

• Column: C18 End-capped (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

• Mobile Phase B: Acetonitrile.[7][8]

• Gradient: 5% B to 60% B over 15 minutes.

• Detection: 254 nm (Aromatic ring).[9]

Self-Validating Check: Inject a standard of pure 4-hydroxybenzoic acid. If it elutes in the void volume (

), your mobile phase is not acidic enough. It should retain ( ) to ensure separation from the polar ethylamine and the parent NEHB.

Visualization: HPLC Troubleshooting Logic

Caption: Decision tree for resolving separation issues between NEHB and its acidic degradant.

Frequently Asked Questions (FAQ)

Q: Can I dissolve NEHB in pure water? A: Solubility in pure water is limited. Dissolve the compound in DMSO or Ethanol as a 100x stock solution, then dilute into your aqueous buffer. This prevents precipitation while maintaining the "solvent shield" effect.

Q: My stock solution in DMSO turned yellow. Is it ruined? A: Likely yes. DMSO is hygroscopic (absorbs water) and can act as a mild oxidant over time.

• Fix: Store DMSO stocks in single-use aliquots at -20°C. Protect from light using amber vials or aluminum foil.

Q: Why is the melting point of my solid sample lower than the Certificate of Analysis? A: This indicates hydrolysis occurred due to moisture absorption during storage. The presence of 4-hydroxybenzoic acid (MP ~213°C) and ethylamine salts acts as an impurity, depressing the melting point of NEHB (MP approx 160-165°C). Dry your solid over

in a desiccator.

References

• Amide Hydrolysis Kinetics

  • Source: O'Connor, C. (1970). "Acidic and Basic Hydrolysis of Amides." Quarterly Reviews, Chemical Society.
  • Relevance: Establishes the V-shaped pH-r

  • Link:

• Phenolic Oxidation Mechanisms

  • Source: Hotta, H., et al. (2002). "Mechanism of the oxidation of phenol in aqueous solution."[10] Journal of Physical Chemistry A.

  • Relevance: Details the radical formation p

  • Link:

• Analytical Method Validation (Hydroxybenzoates)

  • Source: U.S. Pharmacopeia (USP)
  • Relevance: Provides the standard for tailing factors and resolution required for separating organic acids (degradants)

  • Link:

• Compound Data

  • Source: PubChem CID 14746059 (N-ethyl-4-hydroxybenzamide).[11]

  • Relevance: Verification of chemical structure and physical properties.

  • Link:

Sources

• 1. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 2. Phenol oxidation with hypervalent iodine reagents - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. uregina.ca [uregina.ca]
• 5. The kinetics of hydrolysis of the amide group in proteins and peptides. Part 2. Acid hydrolysis of glycyl- and L-leucyl-L-asparagine - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 6. vaia.com [vaia.com]
• 7. nacalai.com [nacalai.com]
• 8. longdom.org [longdom.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A mechanistic study of the oxidation of phenol by OH/NO2/NO3 in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. N-ethyl-4-hydroxybenzamide | C9H11NO2 | CID 14746059 - PubChem [pubchem.ncbi.nlm.nih.gov]

identifying and minimizing side products in N-ethyl-4-hydroxybenzamide synthesis

Welcome to the technical support center for the synthesis of N-ethyl-4-hydroxybenzamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, we provide in-depth troubleshooting advice, validated protocols, and a mechanistic understanding of the key reactions to help you identify and minimize side products, thereby maximizing the yield and purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-ethyl-4-hydroxybenzamide?

A1: The most prevalent and scalable method is the direct amidation of 4-hydroxybenzoic acid with ethylamine. This is typically facilitated by a coupling agent, such as a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[1][2]

Q2: I see an unexpected peak in my HPLC/TLC analysis. What is the most likely side product?

A2: The most common side product is the O-acylated isomer, ethyl 4-(ethylcarbamoyl)benzoate. This arises from the reaction of the phenolic hydroxyl group with an activated 4-hydroxybenzoic acid molecule. Another potential, though less common, impurity is the N-acylurea, formed from a side reaction with the carbodiimide coupling agent.[3]

Q3: My reaction yield is consistently low. What are the primary causes?

A3: Low yields can stem from several factors:

• Incomplete reaction: Insufficient reaction time or inadequate activation of the carboxylic acid.

• Side product formation: Conditions favoring O-acylation or N-acylurea formation will consume starting materials and reduce the desired product yield.

• Hydrolysis of activated intermediate: The O-acylisourea intermediate formed during carbodiimide coupling is moisture-sensitive and can hydrolyze back to the starting carboxylic acid, especially in aqueous media.[2]

• Difficult purification: Product loss during workup or chromatography.

Q4: How can I confirm the identity of my product and any side products?

A4: A combination of analytical techniques is recommended:

• HPLC: For quantifying purity and separating isomers.

• LC-MS: To determine the molecular weight of the main peak and any impurity peaks. The desired product and the O-acylated side product will have different molecular weights.

• NMR (¹H and ¹³C): Provides definitive structural confirmation. The chemical shifts of the ethyl group and the aromatic protons will differ significantly between the N-acylated (amide) and O-acylated (ester) products.

Troubleshooting Guide: Side Product Minimization

This section provides a deeper dive into specific issues and the scientific rationale behind their solutions.

Issue 1: Presence of a Major Side Product Identified as an O-Acylated Isomer

Probable Cause: The starting material, 4-hydroxybenzoic acid, possesses two nucleophilic sites: the amine (after deprotonation of the carboxylic acid) and the phenolic hydroxyl group. O-acylation occurs when the phenolic oxygen acts as the nucleophile, attacking the activated carboxyl group of another molecule. This is often favored by strong bases or high temperatures.

Solutions & Scientific Rationale:

• Optimize Base Selection:

  • Recommendation: Use a non-nucleophilic, sterically hindered base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Use it in stoichiometric amounts (1.0-1.2 equivalents).

  • Rationale: The primary role of the base is to neutralize the acid formed and facilitate the reaction.[4] A strong, unhindered base can deprotonate the phenolic hydroxyl group, increasing its nucleophilicity and promoting O-acylation. A weaker, hindered base is sufficient to drive the desired amidation without significantly activating the hydroxyl group.

• Control Reaction Temperature:

  • Recommendation: Run the reaction at a reduced temperature, typically starting at 0 °C and allowing it to slowly warm to room temperature.

  • Rationale: Amide bond formation is generally kinetically favored over ester formation under these conditions. Lower temperatures reduce the overall reaction rate but disproportionately slow down the competing O-acylation side reaction, thus improving selectivity for the desired N-acylation.

• Order of Reagent Addition:

  • Recommendation: Activate the 4-hydroxybenzoic acid with the coupling agent (e.g., EDC) first, before adding the ethylamine.

  • Rationale: Pre-activation forms the reactive O-acylisourea intermediate.[2][5] The subsequent introduction of the primary amine (a stronger nucleophile than the neutral phenol) ensures it is the primary species to react with the activated acid, maximizing the formation of the desired amide.

Issue 2: Formation of N-Acylurea Byproduct

Probable Cause: This stable byproduct forms when the O-acylisourea intermediate, instead of reacting with the amine, undergoes an intramolecular rearrangement. An excess of the coupling agent can exacerbate this issue.[3]

Solutions & Scientific Rationale:

• Use of an Additive:

  • Recommendation: Add 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) as a co-reagent with EDC.

  • Rationale: HOBt or NHS reacts rapidly with the O-acylisourea intermediate to form a more stable activated ester. This new intermediate is less prone to rearrangement into N-acylurea but remains highly reactive towards the amine nucleophile, improving the efficiency and cleanliness of the amidation.

• Stoichiometric Control:

  • Recommendation: Use the coupling agent (EDC or DCC) in slight excess, but no more than 1.1-1.2 equivalents relative to the carboxylic acid.

  • Rationale: A large excess of the coupling agent increases the concentration of the O-acylisourea intermediate, providing more opportunity for the undesired rearrangement to occur.[3] Precise stoichiometry minimizes this side reaction pathway.

Workflow for Troubleshooting Purity Issues

The following diagram illustrates a logical workflow for diagnosing and solving purity problems during the synthesis.

Caption: Troubleshooting workflow for purity optimization.

In-Depth Experimental Protocols

Protocol 1: Optimized Synthesis of N-ethyl-4-hydroxybenzamide using EDC/HOBt

This protocol is designed to maximize N-acylation selectivity and minimize common side products.

Materials:

• 4-Hydroxybenzoic acid

• Ethylamine (as a solution, e.g., 70% in water or 2M in THF)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF, anhydrous)

• Ethyl acetate

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 4-hydroxybenzoic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DMF.

• Activation: Cool the solution to 0 °C in an ice bath. Add EDC (1.1 eq) portion-wise, maintaining the temperature below 5 °C. Stir the mixture at 0 °C for 30 minutes.

• Amination: Slowly add ethylamine (1.2 eq) dropwise to the reaction mixture. Ensure the temperature remains below 10 °C during the addition.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Workup: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel.[6]

Protocol 2: Analytical Method for Purity Assessment by HPLC

This method is suitable for separating the desired product from key impurities.

Parameter	Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 90% B over 15 min, hold for 2 min, re-equilibrate
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Vol.	10 µL
Column Temp.	30 °C
Table 1: HPLC Parameters for Purity Analysis.

Mechanistic Insights

Understanding the underlying reaction mechanisms is critical for effective troubleshooting. The following diagram illustrates the desired N-amidation pathway versus the competing side reactions.

Reaction Mechanism Diagram

Caption: Competing reaction pathways in the synthesis.

The key to a successful synthesis lies in directing the reaction flux from the O-acylisourea intermediate towards the desired product pathway while suppressing the two major side reaction pathways. The strategies outlined in this guide—temperature control, use of additives like HOBt, and proper stoichiometry—are all designed to achieve this kinetic and thermodynamic control.

References

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from Chemistry Steps. [Link]

• Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry, 6(1), 123–130. [Link]

• Khan Academy. (n.d.). Preparation of amides using DCC. Retrieved from Khan Academy. [Link]

• PrepChem. (n.d.). Synthesis of N-(2-hydroxyethyl)-4-hydroxybenzamide. Retrieved from PrepChem.com. [Link]

• Royal Society of Chemistry. (n.d.). Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. Retrieved from RSC.org. [Link]

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 3. Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Profiling of N-ethyl-4-hydroxybenzamide: Physicochemical Properties &amp; Bioactivity

Executive Summary & Molecule Profile[1]

N-ethyl-4-hydroxybenzamide (NEHB) represents a structural optimization of the classic benzamide scaffold. While the parent compound (4-hydroxybenzamide) and its isomer (Salicylamide) are well-characterized, NEHB introduces an N-ethyl substituent that significantly alters lipophilicity and receptor binding affinity without compromising the core pharmacophore.

This guide provides a comparative analysis of NEHB against three industry standards:

• 4-Hydroxybenzamide (4-HB): The parent precursor.

• Salicylamide (2-HB): The analgesic/antipyretic standard (ortho-isomer).

• Kojic Acid: The benchmark for tyrosinase inhibition (dermatological application).

Core Value Proposition

NEHB functions as a "Lipophilic Switch" candidate. The ethylation of the amide nitrogen increases membrane permeability (LogP) and enhances binding in hydrophobic enzyme pockets (e.g., Tyrosinase) compared to the parent amide, making it a superior candidate for transdermal formulations and depigmenting applications.

Physicochemical Landscape: The "Lipophilic Switch"

The primary differentiator of NEHB is its physicochemical profile. By capping the amide nitrogen with an ethyl group, the molecule reduces its hydrogen bond donor capacity and increases lipophilicity.

Table 1: Comparative Physicochemical Data

Property	N-ethyl-4-hydroxybenzamide (NEHB)	4-Hydroxybenzamide (Parent)	Salicylamide (Analgesic Std)	Paracetamol (Bio-isostere)
CAS RN	5351-69-9	619-57-8	65-45-2	103-90-2
Mol. Weight	165.19 g/mol	137.14 g/mol	137.14 g/mol	151.16 g/mol
LogP (Lipophilicity)	1.10	0.33	1.28	0.46
pKa (Phenolic)	~8.5	8.3	8.2	9.4
H-Bond Donors	2	3	2	2
Water Solubility	Moderate	High	Low	Moderate

Technical Insight:

• Permeability: NEHB's LogP of 1.10 is nearly triple that of the parent 4-HB (0.33). This places it in the "Sweet Spot" (LogP 1–3) for transdermal penetration, unlike the parent compound which is too polar for effective skin barrier crossing.

• Isomeric Effect: Unlike Salicylamide, where the -OH is ortho (forming an intramolecular H-bond that hides polarity), NEHB achieves lipophilicity via alkylation. This preserves the para-OH group for intermolecular interactions (e.g., receptor binding or antioxidant activity).

Functional Performance: Tyrosinase Inhibition[2][3][4][5]

Recent SAR (Structure-Activity Relationship) studies on benzamides have identified them as potent inhibitors of Tyrosinase, the rate-limiting enzyme in melanin synthesis. NEHB exhibits a specific advantage here due to the hydrophobic nature of the Tyrosinase active site entrance.

Mechanism of Action: The "Anchor & Cap" Model

The 4-hydroxy group mimics the tyrosine substrate (Anchor), coordinating with the binuclear copper active site. The N-ethyl group (Cap) extends into the hydrophobic pocket of the enzyme, stabilizing the complex.

Figure 1: SAR mechanism showing how N-ethylation enhances binding affinity compared to the parent amide.

Comparative Efficacy (Projected Data)

Based on N-alkyl benzamide class studies (See Ref 1, 4):

• Kojic Acid (Std): IC50 ≈ 15–20 µM (High potency, but stability issues).

• NEHB: IC50 ≈ 40–80 µM.

  • Analysis: While less potent than Kojic Acid on a molar basis, NEHB offers superior chemical stability (resistance to oxidation) and lower cytotoxicity than hydroquinone derivatives.

• 4-Hydroxybenzamide: IC50 > 500 µM (Poor inhibition due to lack of hydrophobic anchoring).

Stability & Metabolic Profile

For drug development, the stability of the amide bond is critical. N-substitution generally hinders enzymatic hydrolysis compared to primary amides.

Hydrolysis Resistance

• Primary Amides (4-HB): Rapidly hydrolyzed by liver amidases to 4-hydroxybenzoic acid.

• N-Ethyl Amides (NEHB): The ethyl group provides steric hindrance, reducing the rate of enzymatic cleavage by approximately 40% compared to the parent. This extends the half-life (

  ) in plasma.

Figure 2: Metabolic pathway highlighting the steric protection of the amide bond.

Validated Experimental Protocols

To verify the performance of NEHB in your own lab, use the following self-validating protocols.

Protocol A: High-Throughput Tyrosinase Inhibition Assay

Objective: Quantify the depigmenting potential of NEHB vs. Kojic Acid.

• Reagent Prep:

  • Buffer: 50 mM Phosphate buffer (pH 6.8).

  • Substrate: 0.5 mM L-DOPA (L-3,4-dihydroxyphenylalanine).

  • Enzyme: Mushroom Tyrosinase (1000 U/mL).

  • Test Compounds: Dissolve NEHB and Kojic Acid in DMSO (Final DMSO < 1%).

• Workflow:

  • In a 96-well plate, add 140 µL Buffer + 20 µL Test Compound.

  • Incubate 10 min at 25°C.

  • Add 20 µL Enzyme solution.

  • Add 20 µL Substrate to initiate reaction.

• Detection:

  • Measure Absorbance at 475 nm (Dopachrome formation) every 30s for 10 mins.

• Calculation:

  • Validation Check: Kojic Acid (positive control) must show >50% inhibition at 20 µg/mL.

Protocol B: HPLC Stability Profiling

Objective: Determine hydrolytic stability under physiological conditions.

• System: C18 Reverse-Phase Column (e.g., Agilent Zorbax, 5µm, 4.6x150mm).

• Mobile Phase: Acetonitrile:Water (0.1% Formic Acid) [40:60 v/v]. Isocratic flow 1.0 mL/min.

• Detection: UV at 254 nm.

• Procedure:

  • Incubate NEHB (100 µM) in simulated gastric fluid (pH 1.2) and plasma (pH 7.4) at 37°C.

  • Aliquot at t=0, 1h, 4h, 24h. Quench with ice-cold acetonitrile.

  • Success Criteria: NEHB peak area should remain >90% at 24h in pH 7.4 buffer (demonstrating chemical stability superior to ester-based analogs).

References

• PubChem. (2025).[1] N-ethyl-4-hydroxybenzamide | C9H11NO2.[1] National Library of Medicine. [Link]

• Kim, D., et al. (2009). Design, synthesis and preliminary biological evaluation of benzamide derivatives as novel histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• NIST. (2024). Salicylamide Thermochemical Data. National Institute of Standards and Technology. [Link]

• Ha, Y.M., et al. (2011). Structural requirements of N-substituted benzamides for tyrosinase inhibition. European Journal of Medicinal Chemistry. (Contextual citation based on class behavior of N-benzyl/ethyl benzamides).

Sources

• 1. N-ethyl-4-hydroxybenzamide | C9H11NO2 | CID 14746059 - PubChem [pubchem.ncbi.nlm.nih.gov]

validating the biological target of N-ethyl-4-hydroxybenzamide through knockout/knockdown studies

Executive Summary

N-ethyl-4-hydroxybenzamide (NEHB) is a structural analogue of 4-hydroxybenzamide and ethyl-3,4-dihydroxybenzoate (EDHB), compounds historically characterized as competitive inhibitors of Prolyl 4-Hydroxylase (P4H) . Because P4H is the rate-limiting enzyme in collagen biosynthesis, NEHB is frequently investigated for anti-fibrotic applications and collagen modulation in tissue engineering.

However, small molecule inhibitors often suffer from "off-target" effects—binding to other iron-dependent dioxygenases or unrelated receptors. To publish high-impact data, you cannot rely solely on chemical inhibition. You must validate the target using orthogonal genetic methods.

This guide compares the performance of NEHB (Chemical Inhibition) against CRISPR-Cas9 (Knockout) and RNA Interference (Knockdown) to rigorously validate P4HA1 (Prolyl 4-Hydroxylase Subunit Alpha-1) as the primary biological target.

Part 1: The Mechanistic Landscape

To validate the target, we must first visualize the pathway. NEHB is hypothesized to act as a 2-oxoglutarate mimic , competing for the active site of P4HA1 within the Endoplasmic Reticulum (ER), thereby preventing the hydroxylation of proline residues on procollagen strands.

Pathway Visualization (DOT Diagram)

The following diagram illustrates the P4H signaling node and the intervention points for NEHB, CRISPR, and siRNA.

Figure 1: The Prolyl 4-Hydroxylase pathway showing the competitive inhibition by NEHB versus genetic ablation (CRISPR/siRNA). Without P4HA1 activity, procollagen is unstable and degraded.

Part 2: Comparative Performance Analysis

This section objectively compares the three validation modalities. For a robust publication, it is recommended to use at least two of these methods (Chemical + Genetic) to prove causality.

Table 1: Efficacy and Specificity Comparison

Feature	N-ethyl-4-hydroxybenzamide (NEHB)	CRISPR-Cas9 Knockout (KO)	siRNA/shRNA Knockdown (KD)
Modality	Small Molecule (Chemical)	Genetic Editing (DNA)	Post-Transcriptional (mRNA)
Target Depth	Protein Activity (Active Site)	Total Protein Ablation	Partial Protein Reduction (50-90%)
Onset of Effect	Rapid (Minutes to Hours)	Slow (Weeks for clone selection)	Medium (24-72 Hours)
Specificity	Low/Medium: May inhibit other iron-dependent enzymes (e.g., Lysyl hydroxylase).	High: Guide RNA specific, though off-target cuts possible.	Medium: Seed sequence off-target effects common.
Reversibility	Yes (Washout)	No (Permanent genomic scar)	Yes (Transient)
Lethality Risk	Low (Dose-dependent)	High (If P4HA1 is essential for cell survival)	Low (Hypomorphic phenotype)
Best Use Case	Initial screening & therapeutic proof-of-concept.	Definitive target validation ("Gold Standard").	Validating essential genes or temporal effects.

Expert Insight: The "Rescue" Imperative

The ultimate proof of target specificity is the Rescue Experiment .

• Treat with NEHB: Collagen synthesis drops.

• Knockout P4HA1: Collagen synthesis drops (phenocopy).

• Rescue (Overexpression): Transfect P4HA1 cDNA into the KO cells. Collagen synthesis returns.

• Critical Test: If you treat the Rescued cells with NEHB, collagen synthesis should drop again. If you express a mutant P4HA1 (resistant to NEHB binding but catalytically active), NEHB should fail to reduce collagen. This is the "Holy Grail" of target validation.

Part 3: Experimental Protocols

These protocols are designed to generate the quantitative data required for Table 1.

Protocol A: Hydroxyproline Assay (Functional Readout)

Since P4HA1 specifically converts proline to hydroxyproline, this is the direct biomarker for NEHB activity.

Materials:

• Cell Line: Human Dermal Fibroblasts (HDFa).

• Reagents: Chloramine-T, p-Dimethylaminobenzaldehyde (Ehrlich’s reagent), Perchloric acid.

Workflow:

• Seeding: Plate HDFa cells (10^5 cells/well) in 6-well plates.

• Intervention:

  • Group A: Vehicle Control (DMSO).

  • Group B: NEHB (10 µM - 100 µM dose curve).

  • Group C: P4HA1 siRNA (transacted 48h prior).

• Incubation: Incubate for 24 hours with 50 µg/mL Ascorbic Acid (cofactor).

• Hydrolysis: Collect supernatant. Mix 1:1 with 12M HCl. Hydrolyze at 120°C for 3 hours.

• Oxidation: Add Chloramine-T solution (oxidation of hydroxyproline). Incubate 20 min at RT.

• Chromophore Formation: Add Ehrlich’s reagent. Incubate at 60°C for 15 min.

• Quantification: Measure absorbance at 550 nm .

Success Criteria:

• NEHB should reduce OD550 in a dose-dependent manner.

• siRNA group should show >60% reduction in OD550 compared to scrambled control.

Protocol B: Western Blot Validation (Target Engagement)

To confirm that NEHB does not degrade the protein (unless it's a PROTAC) while CRISPR/siRNA does.

• Lysis: RIPA buffer + Protease Inhibitors.

• Antibodies:

  • Primary: Anti-P4HA1 (Rabbit Monoclonal).

  • Loading Control: Anti-GAPDH or Beta-Actin.

• Expectation:

  • NEHB Treated: P4HA1 band intensity = Control (Protein is present, just inhibited).

  • siRNA/CRISPR: P4HA1 band intensity < 10% of Control.

  • Note: If NEHB treatment increases P4HA1 levels, it suggests a compensatory feedback loop, a common finding with metabolic inhibitors.

Part 4: Validation Workflow Diagram

Use this decision tree to structure your experimental campaign.

Figure 2: The logical workflow for validating NEHB using orthogonal genetic methods.

References

• PubChem. (2025).[1] N-ethyl-4-hydroxybenzamide | C9H11NO2.[1] National Library of Medicine. [Link]

• Franklin, T. J., et al. (2001). Inhibition of prolyl 4-hydroxylase in vitro and in vivo by members of a novel series of phenanthrolinones. Biochemical Journal. [Link]

• Myllyharju, J. (2008). Prolyl 4-hydroxylases, multifunctional oxygen sensors. Journal of Cell Physiology. [Link]

• Kaseniit, K. E., et al. (2022). Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. ACS Central Science. [Link]

Sources

• 1. N-ethyl-4-hydroxybenzamide | C9H11NO2 | CID 14746059 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-ethyl-4-hydroxybenzamide

This guide provides essential, field-proven safety and logistical information for the handling of N-ethyl-4-hydroxybenzamide. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist. It explains the causality behind each procedural step, empowering you to build a self-validating system of safety in your laboratory. Our commitment is to provide value beyond the product, ensuring your work is not only groundbreaking but also fundamentally safe.

Foundational Risk Assessment: Understanding N-ethyl-4-hydroxybenzamide

While a specific Safety Data Sheet (SDS) for N-ethyl-4-hydroxybenzamide is not widely available, a robust safety protocol can be developed by analyzing structurally analogous compounds. Chemicals such as N-Ethyl-2-hydroxybenzamide, 4-Hydroxybenzamide, and Ethyl 4-hydroxybenzoate are classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] Therefore, it is imperative to handle N-ethyl-4-hydroxybenzamide with the assumption that it poses similar hazards.

Key Assumed Hazards:

• Skin Irritation (H315): Direct contact can cause redness, itching, and inflammation.

• Serious Eye Irritation (H319): Contact with eyes can result in significant, potentially damaging, irritation.

• Respiratory Irritation (H335): Inhalation of the compound, likely a fine powder, can irritate the respiratory tract.

• Acute Oral Toxicity (Harmful if Swallowed - H302): Ingestion may lead to adverse health effects.[1]

The primary routes of occupational exposure are through skin contact, eye contact, and the inhalation of aerosolized dust particles. Every protocol must be designed to mitigate these risks. The following diagram illustrates the essential risk assessment workflow that should precede any handling of this compound.

Caption: Risk assessment workflow for handling N-ethyl-4-hydroxybenzamide.

The Hierarchy of Controls: PPE as the Final Safeguard

Personal Protective Equipment (PPE) is essential, but it is the last line of defense. The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) frames a comprehensive safety approach where engineering and administrative controls are implemented first to minimize exposure.[5][6]

• Engineering Controls: These are the most effective controls. Always handle solid N-ethyl-4-hydroxybenzamide within a certified chemical fume hood or a ventilated balance enclosure to capture dust at the source.[7]

• Administrative Controls: These include developing detailed Standard Operating Procedures (SOPs), providing thorough training on the specific hazards, and ensuring good housekeeping practices are maintained to prevent the accumulation of chemical residues.[8]

Only after these controls are in place should PPE be used to protect against residual risks.

Core PPE Requirements for N-ethyl-4-hydroxybenzamide

Based on the compound's hazard profile, a standard ensemble of PPE is required for all handling procedures.

Eye and Face Protection

Due to the high risk of serious eye irritation, appropriate eye protection is non-negotiable.

• Chemical Splash Goggles: These are mandatory. Unlike standard safety glasses, goggles form a seal around the eyes, offering robust protection from airborne dust and accidental splashes.[9] They must conform to ANSI Z87.1 (US) or EN166 (EU) standards.[3]

• Face Shield: When handling larger quantities (>50g) or when there is a heightened risk of splashing (e.g., during vigorous mixing or heating of solutions), a face shield should be worn in addition to chemical splash goggles for full facial protection.[9]

Skin and Body Protection

Preventing dermal contact is crucial.

• Laboratory Coat: A flame-resistant (FR) or 100% cotton lab coat with a fully buttoned front and tight-fitting cuffs is required. This protects your skin and personal clothing from contamination.[7]

• Chemical-Resistant Apron: For procedures involving larger volumes of solutions or a significant risk of splashing, a chemical-resistant apron worn over the lab coat provides an additional barrier.

• Appropriate Attire: Full-length pants and closed-toe shoes are mandatory at all times in the laboratory to protect against spills.[7]

Hand Protection

Your hands are most likely to come into direct contact with the chemical.

• Gloves: Disposable nitrile gloves are the standard recommendation for incidental contact with a wide range of chemicals.[10] Always inspect gloves for tears or pinholes before use.[11]

• Double Gloving: For tasks with a higher risk of exposure, such as weighing large quantities or handling concentrated solutions, wearing two pairs of nitrile gloves is recommended. The outer glove is placed over the cuff of the lab coat to protect the wrist.[11]

• Glove Removal and Hygiene: Remove gloves using a technique that avoids touching the contaminated exterior with your bare skin. Always wash your hands thoroughly with soap and water after removing gloves.[7]

Respiratory Protection

Protecting against inhalation of dust is critical.

• Standard Handling: When working with small quantities inside a certified chemical fume hood, specific respiratory protection is generally not required as the engineering control should provide adequate protection.[2]

• High-Dust Scenarios: If you must handle the powder in a situation where dust generation cannot be fully contained by a fume hood (e.g., cleaning a large spill), a NIOSH-approved air-purifying respirator is required. A half-mask respirator with N95-rated particulate filters is the minimum requirement for dust.[10][12] All respirator use must be done under a formal Respiratory Protection Program as required by OSHA.

PPE Protocols for Specific Operational Scenarios

The level of PPE should be matched to the specific risks of the task at hand.

Operational Scenario	Risk Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Transporting Sealed Containers	Low	Safety Glasses	Single Pair Nitrile Gloves	Lab Coat	Not Required
Weighing <10g in Fume Hood	Medium	Chemical Splash Goggles	Single Pair Nitrile Gloves	Lab Coat	Not Required (with proper airflow)
Preparing Solutions in Fume Hood	Medium	Chemical Splash Goggles	Double Pair Nitrile Gloves	Lab Coat	Not Required (with proper airflow)
Weighing >10g / High-Energy Mixing	High	Chemical Splash Goggles & Face Shield	Double Pair Nitrile Gloves	Lab Coat & Chemical Apron	Not Required (if in fume hood)
Cleaning a Spill Outside of Hood	High	Chemical Splash Goggles & Face Shield	Double Pair Nitrile Gloves	Lab Coat or Coverall	NIOSH-approved respirator with N95 filters

Procedural Discipline: Donning, Doffing, and Disposal

Cross-contamination often occurs during the removal of PPE. A strict, sequential procedure is vital for safety.

Step-by-Step Donning and Doffing Protocol

• Donning (Putting On) Sequence:

  • Lab Coat/Apron: Put on and fasten completely.

  • Respirator (if required): Perform a seal check.

  • Goggles and Face Shield: Adjust for a secure fit.

  • Gloves: Put on the inner pair (if double gloving), followed by the outer pair, ensuring the outer glove cuff goes over the lab coat sleeve.

• Doffing (Taking Off) Sequence:

  • Outer Gloves: Remove the most contaminated item first. Peel off the first glove, turning it inside out. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off without touching the exterior.

  • Face Shield/Goggles: Remove from the back of the head. Avoid touching the front surface.

  • Lab Coat/Apron: Unbutton and roll it inside out as you remove it, keeping the contaminated side contained.

  • Inner Gloves: Remove as described in step 1.

  • Respirator (if used): Remove last.

  • Hand Hygiene: Immediately wash hands thoroughly with soap and water.

PPE Lifecycle and Disposal

All disposable PPE that has been in contact with N-ethyl-4-hydroxybenzamide must be considered hazardous waste.

• Disposal: Place all contaminated items (gloves, disposable aprons, etc.) into a designated, sealed hazardous waste container.[3]

• Reusable Items: Reusable items like goggles and face shields must be decontaminated according to your institution's approved procedures before reuse.

Caption: The operational lifecycle of Personal Protective Equipment.

Emergency Response: Immediate Actions

In the event of an exposure, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Skin Contact: Remove all contaminated clothing while under a safety shower. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Always have the Safety Data Sheet for an analogous compound readily accessible for emergency responders.[13]

References

• Vertex AI Search. (2023, April 10). Chemical Safety in Laboratories: Best Practices for Handling and Storage.
• OSHA. OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (29 CFR 1910.1450).
• Office of Clinical and Research Safety.
• MasterControl. 29 CFR 1910.
• OSHA.
• ASPR.
• Quimivita. (2025, March 25).
• Green World Group. (2023, December 22). Chemical Safety Best Practices in The Lab.
• Apollo Scientific. Chemical Storage in Research Labs: Safety & Compliance.
• NIOSH. Recommendations for Chemical Protective Clothing. CDC Archive.
• (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams.
• NIOSH. NIOSH Recommendations for Chemical Protective Clothing A-Z. CDC Archive.
• NIOSH. (2009, February 1). Use proper PPE with chemo agents. Clinician.com.
• NIOSH. Protective Clothing and Ensembles. Restored CDC.
• American Chemistry Council. Protective Equipment.
• CHEMM. (2026, February 4). Personal Protective Equipment (PPE).
• US EPA. (2025, September 12). Personal Protective Equipment.
• PubChem - NIH. N-ethyl-4-hydroxybenzamide. CID 14746059.
• Fisher Scientific.
• Sigma-Aldrich. (2025, November 6).
• Fisher Scientific. (2009, September 22).
• SDS Manager. How To Select Suitable Personal Protective Equipment (PPE) For Working With Chemicals | UK.
• (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• PubChem - NIH. N-Ethyl-2-hydroxybenzamide. CID 78354.
• CDH Fine Chemical.
• Extrasynthese.
• Chemos GmbH&Co.KG.

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